N-(3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(2-hydroxyethyl)pyrazol-3-yl]-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H17N3O6/c1-27-16-5-2-4-12-10-13(20(26)29-18(12)16)19(25)21-17-11-14(15-6-3-9-28-15)22-23(17)7-8-24/h2-6,9-11,24H,7-8H2,1H3,(H,21,25)
• InChI Key: PSLJRTUOSITRNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC(=NN3CCO)C4=CC=CO4
• Molecular Formula: C20H17N3O6
• Molecular Weight: 395.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyrazole ring, and a chromene ring. These structures are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The furan, pyrazole, and chromene rings would contribute to the rigidity of the molecule, while the hydroxyethyl and carboxamide groups would introduce polarity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the furan ring could undergo electrophilic aromatic substitution or oxidation. The pyrazole ring could undergo reactions at the nitrogen atoms, such as alkylation or acylation.

Scientific Research Applications

Biobased Polymers

Overview: Furanic polymers, such as polyethylene 2,5-furandicarboxylate (PEF), have garnered attention as sustainable alternatives to fossil-based polymers like polyethylene terephthalate (PET). Our focus here is on 2,5-bis(hydroxymethyl)furan (BHMF), a biobased platform chemical derived from renewable sources like sugars.

Applications:

Polyesters: BHMF serves as a precursor for furanic polyesters. Researchers have explored various polymerization techniques to synthesize BHMF-based polyesters. . These polymers exhibit unique properties and can potentially replace fossil-based plastics.

Antioxidant Applications

Overview: The compound’s furan ring and carboxamide group suggest potential antioxidant properties. Let’s explore its applications:

Applications:

• Cell and Membrane Protection : BHMF may act as an antioxidant, protecting cells and membranes from oxidative damage. . Researchers are investigating its role in skincare products and pharmaceutical formulations.

Flavor and Fragrance Industry

Overview: The furan ring in BHMF contributes to its aromatic character. This makes it relevant in the flavor and fragrance sector.

Applications:

Post, C., Maniar, D., Voet, V. S. D., Folkersma, R., & Loos, K. (2023). Biobased 2,5-Bis(hydroxymethyl)furan as a Versatile Building Block for Sustainable Polymeric Materials. ACS Omega, 8(10), 8991–9003. DOI: 10.1021/acsomega.2c07629Thermo Fisher Scientific. (n.d.). L-Ascorbic Acid 6-Palmitate, 99%. Link

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential applications of this compound.